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Compound of Interest

Compound Name: CC-671

Cat. No.: B10790134

For Researchers, Scientists, and Drug Development Professionals

Introduction

CC-671 is a potent and selective dual inhibitor of TTK protein kinase and CDC2-like kinase 2
(CLK2), with IC50 values in the low nanomolar range (0.005 and 0.006 puM, respectively).
These kinases are involved in critical cellular processes, including the spindle assembly
checkpoint and pre-mRNA splicing.[1][2] Inhibition of these pathways can lead to mitotic
catastrophe and apoptosis in cancer cells, making CC-671 a compound of significant interest in
oncology research.[1][2] Proper preparation of a stock solution is the first critical step for
accurate and reproducible in vitro experiments.

This document provides a detailed protocol for the preparation, storage, and use of a CC-671
stock solution for cell culture applications.

Data Presentation
Table 1: Properties of CC-671
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Property Value

Molecular Weight 512.56 g/mol

Chemical Formula C28H28N604

Appearance Solid, off-white to light green powder
Solvent Dimethyl Sulfoxide (DMSO)
Solubility in DMSO > 60 mg/mL (117.06 mM)

ble 2: led it

Solution Type Storage Temperature Shelf Life
Powder -20°C Up to 3 years
DMSO Stock Solution -80°C Up to 2 years
DMSO Stock Solution -20°C Upto 1 year

Experimental Protocols
Materials

CC-671 powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)
Sterile microcentrifuge tubes or cryovials
Calibrated analytical balance

Vortex mixer

Pipettes and sterile, filtered pipette tips

Cell culture medium (appropriate for the cell line in use)

Sterile conical tubes
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Protocol for Preparing a 10 mM CC-671 Stock Solution

This protocol describes the preparation of a 10 mM stock solution of CC-671 in DMSO. This
concentration is a common starting point for subsequent dilutions to achieve the desired final
concentrations for cell-based assays.

1. Calculation:

To prepare a 10 mM stock solution, the required mass of CC-671 needs to be calculated using
its molecular weight (512.56 g/mol ).

o Formula: Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )
e For 1 mL of 10 mM stock:
o Mass (mg) = 10 mmol/L * 0.001 L * 512.56 g/mol * 1000 mg/g
o Mass (mg) =5.126 mg
2. Weighing:
» Tare a sterile microcentrifuge tube on a calibrated analytical balance.
o Carefully weigh out 5.13 mg of CC-671 powder into the microcentrifuge tube.
3. Dissolution:
e Add 1 mL of sterile DMSO to the microcentrifuge tube containing the CC-671 powder.

» Vortex the tube thoroughly until the powder is completely dissolved. Visually inspect the
solution to ensure there are no visible particles.

4. Aliquoting and Storage:

» To avoid repeated freeze-thaw cycles, which can degrade the compound, it is highly
recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10-20 pL)
in sterile cryovials.
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o Label each aliquot clearly with the compound name, concentration, date of preparation, and
solvent.

» Store the aliquots at -80°C for long-term storage (up to 2 years) or -20°C for shorter-term
storage (up to 1 year).

Protocol for Diluting CC-671 to a Working Concentration
in Cell Culture Medium

The final working concentration of CC-671 will depend on the specific cell line and
experimental design. Based on studies with similar TTK and CLK2 inhibitors, working
concentrations can range from the low nanomolar to the micromolar range. It is recommended
to perform a dose-response experiment to determine the optimal concentration for your specific
application.

This example describes the preparation of a 1 uM working solution.
1. Intermediate Dilution (Optional but Recommended):

For lower final concentrations, it is often more accurate to perform a serial dilution. For
example, to prepare a 1 uM working solution from a 10 mM stock, first prepare an intermediate
dilution.

Dilute the 10 mM stock solution 1:100 in sterile cell culture medium to create a 100 uM
intermediate solution. (e.g., add 2 pL of 10 mM stock to 198 L of medium).

2. Final Dilution:

Dilute the intermediate solution (or the stock solution for higher final concentrations) to the
desired final concentration in the cell culture medium that will be added to the cells.

To achieve a 1 pM final concentration from a 100 pM intermediate solution, perform a 1:100
dilution in the final volume of culture medium.

Important Considerations:
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e DMSO Concentration: Ensure the final concentration of DMSO in the cell culture medium is
low (typically < 0.1%) to avoid solvent-induced cytotoxicity.

e Vehicle Control: Always include a vehicle control in your experiments. This consists of
treating cells with the same final concentration of DMSO as the highest concentration of CC-
671 used.

« Sterility: Perform all dilutions under sterile conditions in a laminar flow hood to prevent

contamination.

Visualizations
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Workflow for CC-671 Stock Solution Preparation and Use
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Caption: Workflow for preparing and using CC-671 stock solution.
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Simplified Signaling Pathway Inhibition by CC-671
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Caption: CC-671 inhibits TTK and CLK2, leading to apoptosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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